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Compound of Interest

Compound Name: 3-Methyl-4-(trifluoromethyl)aniline

CAS No.: 106877-31-0

Cat. No.: B2785292

Get Quote

3-Methyl-4-(trifluoromethyl)aniline, identified by CAS Number 106877-31-0, is an aromatic

amine whose structure is distinguished by a methyl group and a trifluoromethyl group on the

benzene ring.[1][2] The trifluoromethyl (-CF3) group is a cornerstone of modern drug design,

valued for its ability to enhance metabolic stability, binding affinity, and lipophilicity of parent

molecules.[3][4] This makes trifluoromethylated anilines, such as this one, highly sought-after

intermediates.[3][5]

Molecular Structure
The structural arrangement of the methyl and trifluoromethyl groups ortho to the amine

functionality dictates its reactivity and steric profile in chemical transformations.

Caption: 2D Chemical Structure of 3-Methyl-4-(trifluoromethyl)aniline.

Physicochemical and Computed Properties
A summary of key properties is essential for experimental planning, including solvent selection,

reaction temperature, and purification methods.
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Property Value Source

CAS Number 106877-31-0 [2]

Molecular Formula C₈H₈F₃N [2]

Molecular Weight 175.15 g/mol [2]

Appearance Liquid

Boiling Point 204 °C (lit.) [6][7][8]

Density 1.220 g/mL at 25 °C (lit.) [6][7][8]

Refractive Index (n20/D) 1.490 (lit.) [6][7][8]

InChIKey
YTMVUFIFISNHDB-

UHFFFAOYSA-N
[2][9]

SMILES
CC1=C(C=CC(=C1)N)C(F)

(F)F
[2][9]

Synthesis Pathway: A Mechanistic Perspective
The synthesis of substituted anilines like 3-Methyl-4-(trifluoromethyl)aniline typically involves

the reduction of a corresponding nitroaromatic precursor. This transformation is a cornerstone

of industrial organic synthesis due to the wide availability of nitro compounds.

A common and robust method involves the catalytic reduction of 2-methyl-1-nitro-4-

(trifluoromethyl)benzene. The choice of reducing agent is critical and is dictated by factors such

as cost, selectivity, and safety.

2-Methyl-1-nitro-4-
(trifluoromethyl)benzene

Reducing Agent
(e.g., Fe/HCl, H₂/Pd-C)

Reduction Solvent
(e.g., Water, Ethanol)

3-Methyl-4-
(trifluoromethyl)aniline

Reaction

Click to download full resolution via product page

Caption: General Synthesis Workflow for 3-Methyl-4-(trifluoromethyl)aniline.
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Representative Synthetic Protocol: Iron-Mediated
Reduction
The reduction of the nitro group using iron powder in an acidic medium is a classic and cost-

effective method.[10]

Reactor Setup: To a stirred solution of water and concentrated hydrochloric acid in a reaction

vessel, add iron powder. Heat the mixture to approximately 70°C. The acid activates the iron

surface.

Precursor Addition: Slowly add 4-nitro-2-trifluoromethyl toluene to the heated iron

suspension. The exothermic reaction needs to be controlled by the rate of addition.

Reaction Monitoring: Maintain the reaction at reflux (around 100°C) and monitor the

conversion of the starting material by Thin Layer Chromatography (TLC).[10]

Work-up and Isolation: Upon completion, the product can be isolated. Distillation is often

employed to separate the organic product from the aqueous mixture and iron salts.[10]

Purification: Further purification can be achieved through crystallization or distillation to yield

the final product with high purity.[10]

Causality: The choice of iron and hydrochloric acid is based on its effectiveness and economic

viability for large-scale production. The acidic environment is crucial for the reduction process

to proceed efficiently.

Applications in Drug Discovery and Development
3-Methyl-4-(trifluoromethyl)aniline is a valuable building block in the synthesis of complex

organic molecules, particularly active pharmaceutical ingredients (APIs).[11] The trifluoromethyl

group often imparts desirable properties to drug candidates, including enhanced metabolic

stability and bioavailability.[5]

This aniline derivative is a key intermediate in the synthesis of various therapeutic agents. For

example, it is a precursor for synthesizing compounds used in the development of androgen

receptor antagonists for treating prostate cancer, such as Enzalutamide and anti-inflammatory

drugs like Leflunomide.[3][12][13]
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Role in the Synthesis of Nilutamide
Nilutamide is a nonsteroidal antiandrogen used in the treatment of prostate cancer.[14][15] The

synthesis of Nilutamide can involve intermediates derived from trifluoromethylanilines. While

the exact isomer may vary in different patented routes, the core structure highlights the

importance of this class of compounds. A related compound, 3-Amino-4-nitrobenzotrifluoride, is

a key starting material.

Role in Antiandrogen Synthesis

3-Amino-4-nitrobenzotrifluoride
(Related Precursor) Isocyanate IntermediatePhosgenation Cyclization with

α-cyanoisopropylamine
Reaction Nilutamide

(API)
Hydrolysis

Click to download full resolution via product page

Caption: Role of Trifluoromethylaniline Derivatives in Nilutamide Synthesis.[16]

Safety, Handling, and Hazard Profile
Proper handling of 3-Methyl-4-(trifluoromethyl)aniline is crucial due to its potential hazards.

The information below is synthesized from available Safety Data Sheets (SDS).
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Hazard Category Details Source

Signal Word Warning [7]

Hazard Statements (H-Codes)

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][7][17][18]

Precautionary Statements (P-

Codes)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P280: Wear

protective gloves/eye

protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[17][18]

Personal Protective Equipment

(PPE)

Eyeshields, gloves, and a

suitable respirator filter (e.g.,

type ABEK EN14387) are

recommended.

[7][19]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[18][19]
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In Case of Skin Contact: Immediately take off all contaminated clothing and wash the

affected area with plenty of water.[17][18]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if possible.[17][18]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician or poison

control center immediately.[17]

Representative Experimental Protocol: N-Acylation
To illustrate the utility of 3-Methyl-4-(trifluoromethyl)aniline as a synthetic intermediate, a

general protocol for N-acylation is provided. This reaction is fundamental in creating amide

bonds, which are prevalent in pharmaceuticals.
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N-Acylation Experimental Workflow

Dissolve 3-Methyl-4-(trifluoromethyl)aniline
and a non-nucleophilic base (e.g., triethylamine)

in an aprotic solvent (e.g., Dichloromethane).

Cool the mixture in an ice bath (0°C).

Slowly add an acyl chloride (e.g., acetyl chloride)
dropwise with vigorous stirring.

Allow the reaction to warm to room temperature
and stir for 2-4 hours.

Monitor reaction progress via TLC.

Quench the reaction by adding water.

Perform a liquid-liquid extraction.
Wash the organic layer with dilute HCl,

saturated NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄,
filter, and concentrate in vacuo.

Purify the crude product by recrystallization
or column chromatography.

Click to download full resolution via product page

Caption: Step-by-step workflow for the N-acylation of 3-Methyl-4-(trifluoromethyl)aniline.
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Trustworthiness and Self-Validation: This protocol incorporates standard organic chemistry

practices. The acid wash removes unreacted aniline and the base, while the bicarbonate wash

removes any remaining acid. TLC monitoring ensures the reaction has gone to completion

before work-up, preventing wasted effort and resources. The final purification step validates the

identity and purity of the resulting amide product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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